1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 1-[(5-methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C10H16O2/c1-8-2-3-9(12-8)6-10(7-11)4-5-10/h7-9H,2-6H2,1H3
• InChI Key: PBRNVHYDQOJLFK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(O1)CC2(CC2)C=O

Description

1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a carbaldehyde functional group at the 1-position of the cyclopropane ring and a methyl-substituted oxolane (tetrahydrofuran derivative) moiety attached via a methylene bridge. The cyclopropane ring introduces significant strain, influencing the compound’s reactivity and stability. The methyloxolane substituent, a five-membered oxygen-containing ring, may improve solubility in polar solvents compared to purely aliphatic or aromatic analogs .

For example, nucleophilic substitution reactions involving cyclopropane intermediates (e.g., methyl 1-hydroxycyclopropane-1-carboxylate) with halogenated or activated aromatic systems, as seen in the synthesis of methyl 1–(5-methoxy-2,4-dinitrophenoxy)cyclopropanecarboxylate, could be adapted. Such methods often employ bases like cesium carbonate in polar aprotic solvents (e.g., acetonitrile) to facilitate ether or ester bond formation .

Preparation Methods

The synthesis of 1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of cyclopropane derivatives with oxolane derivatives under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol group.

Substitution: Various substitution reactions can occur at the cyclopropane or oxolane rings, leading to different derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential biological activity.

Medicine: It may be investigated for its potential therapeutic properties.

Industry: This compound can be used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function. The cyclopropane and oxolane rings may also contribute to its overall reactivity and interaction with biological systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

Cyclopropane derivatives exhibit diverse chemical and physical properties depending on their substituents. Below is a comparative analysis of 1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde and structurally related compounds (Table 1).

Table 1: Structural and Functional Comparison of Cyclopropane Derivatives

Compound Name	Key Functional Groups	Molecular Features	Potential Applications
1-[(5-Methyloxolan-2-yl)methyl]cyclopropane-1-carbaldehyde	Carbaldehyde, methyloxolane	High strain, polar oxygenated substituent	Electrophilic intermediates, drug precursors
Methyl 1-hydroxycyclopropane-1-carboxylate	Ester, hydroxyl	Ester group enhances stability	Polymer precursors, agrochemicals
[1-(2-Morpholin-4-ylethyl)indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone	Morpholine, indole, ketone	Bulky substituents, tertiary amine	CNS-targeting pharmaceuticals
N-[3-(2-Methoxyethyl)-4,5-dimethyl-1,3-thiazol-2-ylidene]-2,2,3,3-tetramethylcyclopropane-1-carboxamide	Thiazole, carboxamide	Heterocyclic amine, electron-withdrawing groups	Enzyme inhibitors, antimicrobials

Key Differences and Implications

Reactivity: The carbaldehyde group in the target compound confers higher electrophilicity compared to ester or amide derivatives (e.g., methyl 1-hydroxycyclopropane-1-carboxylate). This makes it more reactive toward nucleophiles like amines or hydrazines, enabling applications in Schiff base formation or condensation reactions. In contrast, morpholine- or thiazole-containing analogs (e.g., [1-(2-morpholin-4-ylethyl)indol-3-yl]-methanone) exhibit reduced electrophilicity but enhanced hydrogen-bonding capacity, favoring interactions with biological targets .

Solubility and Stability: The methyloxolane substituent (tetrahydrofuran derivative) improves solubility in polar solvents compared to nonpolar tetramethylcyclopropane analogs (e.g., 2,2,3,3-tetramethylcyclopropane derivatives). However, the strained cyclopropane ring may render the compound more prone to ring-opening under acidic or high-temperature conditions. Ester-containing derivatives (e.g., methyl 1-hydroxycyclopropane-1-carboxylate) demonstrate greater hydrolytic stability due to the electron-withdrawing ester group, which mitigates ring strain effects .

Biological Activity :

• Compounds with heterocyclic substituents (e.g., indole, thiazole) often display enhanced bioavailability and target specificity. For example, morpholine moieties improve blood-brain barrier penetration, making such analogs viable for neuroactive drug development .
• The target compound’s aldehyde group may limit its direct pharmacological utility due to reactivity but positions it as a versatile intermediate for synthesizing more stable derivatives (e.g., imines or hydrazones).

Research Findings and Hypotheses

Synthetic Accessibility: The synthesis of methyl 1–(5-methoxy-2,4-dinitrophenoxy)cyclopropanecarboxylate via cesium carbonate-mediated nucleophilic substitution suggests that similar conditions could be adapted for the target compound. However, the aldehyde group’s sensitivity may necessitate protective strategies (e.g., acetal formation) during synthesis .

Strain and Stability :

• Cyclopropane rings with electron-donating substituents (e.g., methyloxolane’s ether oxygen) may partially alleviate ring strain through hyperconjugation, enhancing stability relative to electron-withdrawing groups (e.g., nitro or ester).

Derivatization Potential: The aldehyde group offers a strategic site for further functionalization. For instance, condensation with hydroxylamine could yield an oxime, improving stability for pharmacological screening.